Cas no 1864969-50-5 (3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole)

• Product Name: 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole
• CAS No: 1864969-50-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5565523
• PubChem ID: 130680166
• Update Time: 2025-05-25

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1864969-50-5
• 3-(azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole
• EN300-1590715
• 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole

• Inchi： 1S/C7H11N3O2/c1-11-4-6-9-7(10-12-6)5-2-8-3-5/h5,8H,2-4H2,1H3
• InChI Key： PKBAXIGMYYJPCK-UHFFFAOYSA-N
• SMILES： O1C(COC)=NC(C2CNC2)=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.2Ų

Additional information on 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole (CAS No. 1864969-50-5) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing one oxygen and two nitrogen atoms. The presence of the azetidine ring and methoxymethyl substituent introduces additional complexity to its structure, making it a promising candidate for various applications in drug discovery.

Recent studies have highlighted the potential of 1,2,4-oxadiazoles as scaffolds for designing bioactive molecules. These heterocycles are known for their ability to modulate enzyme activity and interact with biological targets such as kinases and receptors. The azetidine ring, a four-membered saturated cyclic amine, contributes to the compound's rigidity and enhances its pharmacokinetic properties. The methoxymethyl group further increases the compound's solubility and bioavailability, making it an attractive lead for drug development.

One of the most exciting developments involving 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole is its role in targeting protein kinases. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinase targets, suggesting its potential as a therapeutic agent.

Another area of interest is the compound's ability to act as a scaffold for drug delivery systems. The 1,2,4-oxadiazole core has been shown to enhance drug stability and reduce off-target effects when used as a carrier in nanomedicine applications. Researchers have explored its use in conjugating with anticancer drugs to improve their efficacy while minimizing systemic toxicity.

In terms of synthesis, 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole can be prepared through a variety of methods, including cyclization reactions and click chemistry approaches. These methods allow for precise control over the compound's structure and enable the introduction of additional functional groups for further optimization.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the azetidine ring plays a crucial role in stabilizing interactions with target proteins. Additionally, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for understanding its reactivity and selectivity.

Despite its promising potential, further research is needed to fully harness the capabilities of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole. Ongoing studies aim to optimize its pharmacokinetic profile and evaluate its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2,4-oxadiazole represents a compelling example of how structural diversity can be leveraged to design innovative therapeutic agents. With its unique combination of structural features and promising biological activity, this compound holds great potential in advancing modern medicine.